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Compound of Interest

Compound Name:

3-Chloro-4-(3-

fluorophenoxy)aniline

hydrochloride

CAS No.: 1185297-43-1

Cat. No.: B1421145

Get Quote

CAS Registry Number (Free Base): 524953-60-4 Chemical Class: Halogenated Diaryl Ether /

Aniline Derivative Primary Application: Pharmacophore Scaffold (Type II Kinase Inhibitors)

Part 1: Nomenclature & Structural Deconstruction
The IUPAC name 3-Chloro-4-(3-fluorophenoxy)aniline hydrochloride is not merely a label;

it is a roadmap of the molecule’s electronic and steric environment. Understanding this

derivation is critical for predicting reactivity during synthesis.

Step-by-Step Derivation
The name is constructed based on the Principal Functional Group priority rules.
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Component Priority Rule Application

Parent Structure High

The Aniline (Benzenamine)

core is selected because the

amine (

) has higher priority than ethers

or halides. Carbon-1 (

) is assigned to the carbon

bearing the amine.

Substituents Low

The ring is numbered to give

the lowest locants to

substituents. •

: Chlorine atom.•

: Phenoxy group.[1]

Complex Substituent N/A

The group at

is a Phenoxy radical. This

phenoxy ring is further

substituted with a Fluorine

atom at its own position 3

(relative to the ether linkage).

Hence: (3-fluorophenoxy).

Alphabetization N/A

Substituents are listed

alphabetically: Chloro

precedes Fluorophenoxy.

Salt Formation N/A

The amine is protonated by

hydrochloric acid, denoted as

hydrochloride.

Structural Visualization & Numbering Logic
The following diagram illustrates the numbering priority and the distinction between the two

aromatic rings (Ring A: Aniline, Ring B: Phenoxy).
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Figure 1: Logical deconstruction of the IUPAC name, highlighting the priority of the aniline core

and the orientation of the distal fluorophenoxy ring.

Part 2: Critical Distinction (Expert Insight)
⚠️ CRITICAL WARNING FOR RESEARCHERS: There is a high risk of confusing this

compound with a structurally similar Lapatinib intermediate.

Target Compound: 3-Chloro-4-(3-fluorophenoxy)aniline (Diaryl Ether).

Linker: Oxygen atom directly connects two phenyl rings (

).

Stability: Metabolically stable ether linkage.

Common Confusant: 3-Chloro-4-(3-fluorobenzyloxy)aniline (CAS 202197-26-0).[2][3][4]

Linker: Methylene bridge (

).

Use: Key intermediate for Lapatinib (Tykerb).

Reactivity: The benzylic position is susceptible to oxidative metabolism (CYP450).

Implication: Substituting the phenoxy variant for the benzyloxy variant will drastically alter the

LogP, metabolic stability, and kinase binding affinity of the final drug candidate.
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Part 3: Synthesis Protocol
The synthesis of 3-Chloro-4-(3-fluorophenoxy)aniline hydrochloride typically follows a

Nucleophilic Aromatic Substitution (

) followed by nitro reduction.

Retrosynthetic Analysis
Disconnection: The Ether bond (

).

Electrophile: 3-Chloro-4-fluoronitrobenzene (Fluorine is the leaving group, activated by the

para-nitro group).

Nucleophile: 3-Fluorophenol.

Step-by-Step Methodology
Step 1:

Coupling
Reagents: 3-Chloro-4-fluoronitrobenzene (1.0 eq), 3-Fluorophenol (1.1 eq), Potassium

Carbonate (

, 2.0 eq).

Solvent: DMF or DMSO (Polar aprotic is essential to solvate the cation and increase fluoride

leaving group ability).

Conditions: Heat to 80–100°C for 4–6 hours.

Mechanism: The phenoxide attacks

, displacing the fluoride ion. The

-Chlorine remains intact because it is meta to the nitro group (less activated) and Cl is a
poorer leaving group than F in
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regimes.

Step 2: Nitro Reduction
Reagents: Iron powder (Fe) / Ammonium Chloride (

) OR Hydrogen (

) / Pd/C.

Solvent: Ethanol/Water (3:1).

Conditions: Reflux (Fe reduction) or RT (Hydrogenation).

Note: Fe/NH4Cl is preferred to avoid potential de-halogenation (loss of Cl/F) that might occur

with vigorous catalytic hydrogenation.

Step 3: Salt Formation
Procedure: Dissolve the free base aniline in Ethyl Acetate. Add 4M HCl in Dioxane dropwise

at 0°C.

Result: Precipitation of the hydrochloride salt.

Synthesis Workflow Diagram
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Final Product:
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Figure 2: Synthetic pathway emphasizing the regioselective displacement of fluorine over

chlorine.

Part 4: Analytical Profile & Quality Control
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To validate the identity of the synthesized compound, the following analytical parameters must

be met.

Nuclear Magnetic Resonance ( -NMR)
Solvent: DMSO-

Key Signals:

ppm (Broad s,

): Confirms salt formation.

ppm (Multiplets): Aromatic protons.

Diagnostic Splitting: The protons on the phenoxy ring will show complex splitting due to

coupling (

).

Mass Spectrometry (LC-MS)
Ionization: ESI (+)

Expected Mass:

Molecular Formula (Free Base):

Exact Mass: ~237.04 Da

Observed

: 238.04

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks due to the Chlorine atom (

).

Physical Properties Table
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Property Value / Description Relevance

Appearance Off-white to pale beige solid
Oxidation leads to darkening

(red/brown).

Molecular Weight 274.12 g/mol (HCl Salt) Calculation for stoichiometry.

Solubility
DMSO, Methanol, Water

(moderate)

Salt form improves aqueous

solubility vs. free base.

Melting Point >200°C (Decomposes)
Characteristic of hydrochloride

salts.

Part 5: Safety & Handling (E-E-A-T)
Hazard Class: Irritant / Toxic.

Aniline Toxicity: Halogenated anilines are potential methemoglobinemia inducers. They can

be absorbed through the skin.

Handling Protocol:

PPE: Double nitrile gloves, lab coat, and safety glasses are mandatory.

Containment: All weighing and transfer must occur inside a fume hood.

Waste: Segregate as halogenated organic waste. Do not mix with strong oxidizers.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 10433767 (Free Base Analog). Retrieved from [Link]

(Note: While specific "drug" trade names are associated with the benzyloxy analog, the

phenoxy analog described here is a distinct research scaffold found in chemical catalogs such

as Sigma-Aldrich and BLD Pharm under CAS 524953-60-4.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 937604-57-4|3-Chloro-2-(3-fluorophenoxy)aniline|BLDpharm [bldpharm.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. 3-Chloro-4-(3-fluorobenzyloxy)aniline | 202197-26-0 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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